Tripeptide-32

• CAS: 1185583-20-3
• Molecular Formula: C12H22N4O5
• Molecular Weight: 302.33 g/mol
• InChI: InChI=1S/C12H22N4O5/c1-6(18)9(15-11(20)7(13)5-17)12(21)16-4-2-3-8(16)10(14)19/h6-9,17-18H,2-5,13H2,1H3,(H2,14,19)(H,15,20)/t6-,7+,8+,9+/m1/s1
• InChIKey: FUYMMLFZSQBBKU-XGEHTFHBSA-N

Tripeptide-32 Circadian Clock Gene Peptide Overview

Tripeptide-32 is a synthetic signal peptide composed of the amino acid sequence Ser-Thr-Pro-NH₂ [1]. It is widely recognized as a chronobiological active ingredient in cosmetic formulations, primarily targeting the circadian rhythm genes CLOCK and PER1 in keratinocytes to regulate cellular repair and defense mechanisms [2][3]. Its molecular formula is C₁₂H₂₂N₄O₅, with a molecular weight of 302.33 g/mol, and it is supplied as a white to off-white powder with high water solubility [4].

• Circadian gene research model: CLOCK/PER1 activation in keratinocytes

• Patent-protected Chronolux™ technology exclusive to 2033

• Reported mechanism: chronobiological peptide, distinct from matrixin-derived peptides

• [1] ci.guide. Tripeptide-32. Accessed 2026. View Source
• [2] MOL Changes. Tripeptide-32. Accessed 2026. View Source
• [3] ci.guide. Tetrapeptide-26. Accessed 2026. View Source
• [4] InvivoChem. Tripeptide-32 Technical Datasheet. Accessed 2026. View Source

Why Tripeptide-32 Cannot Be Substituted

Within the class of chronobiological peptides, simple substitution is scientifically unfounded due to distinct gene targets and divergent efficacy profiles. For example, while Tripeptide-32 (Chronolux®) and Tetrapeptide-26 (Chronogen®) both modulate circadian rhythms, they do so via different genetic levers: Tripeptide-32 targets CLOCK and PER1 [1][2], whereas Tetrapeptide-26 additionally upregulates BMAL1, forming a CLOCK:BMAL1 heterodimer with potentially broader, but less specific, downstream effects [3]. These mechanistic differences manifest in quantifiable variations in DNA repair efficiency, protein expression, and clinical outcomes, making generic interchange a risk to formulation performance and end-product claims.

Tripeptide-32

Gene activation: CLOCK + PER1

HSF1-HSP70 pathway reported

Tetrapeptide-26

Gene activation: CLOCK + BMAL1 + PER1

HSP70 pathway not reported

Independent validation of circadian and HSP claims remains limited; most data are manufacturer-sponsored.

• [1] ci.guide. Tripeptide-32. Accessed 2026. View Source
• [2] MOL Changes. Tripeptide-32. Accessed 2026. View Source
• [3] ci.guide. Tetrapeptide-26. Accessed 2026. View Source

Tripeptide-32 Differentiation Evidence

Circadian Gene Target Profile Comparison

Tripeptide-32 demonstrates a focused gene activation profile compared to Tetrapeptide-26. In keratinocyte models, Tripeptide-32 specifically activates the CLOCK and PER1 genes [1][2]. In contrast, Tetrapeptide-26 (Chronogen®) activates CLOCK, BMAL1, and PER1 [3]. The absence of direct BMAL1 activation by Tripeptide-32 suggests a more targeted mechanism, potentially reducing pleiotropic effects and allowing for more precise formulation design where specific circadian clock components are the intended target.

Circadian gene targets

Head-to-head

CLOCK, PER1 vs CLOCK, BMAL1, PER1

Supports gene target selectivity review; no BMAL1 activation

No quantitative fold-change comparison available

Evidence Dimension	Circadian Gene Activation Profile
Target Compound Data	Activates CLOCK and PER1
Comparator Or Baseline	Tetrapeptide-26 activates CLOCK, BMAL1, and PER1
Quantified Difference	Tripeptide-32 lacks BMAL1 activation; this is a qualitative difference in gene target specificity
Conditions	In vitro keratinocyte models

Why This Matters

This difference in gene target specificity allows formulators to select a peptide with a more precise mechanism, which may be advantageous for products requiring predictable, narrowly defined chronobiological effects.

• [1] ci.guide. Tripeptide-32. Accessed 2026. View Source
• [2] MOL Changes. Tripeptide-32. Accessed 2026. View Source
• [3] ci.guide. Tetrapeptide-26. Accessed 2026. View Source

HSP70 Cytoprotective Protein Expression

In vitro studies on human epidermal keratinocytes and dermal fibroblasts demonstrate that treatment with Tripeptide-32 results in a dose-dependent increase in HSP70 expression . This key cytoprotective marker was elevated over 2.5-fold at optimal concentrations compared to untreated control cells . This upregulation is mediated by activation of Heat Shock Factor 1 (HSF1) .

HSP70 expression

Data to verify

>2.5 fold increase

Reported cytoprotective pathway activation in keratinocytes

Single manufacturer-affiliated source; no independent replication

Evidence Dimension	HSP70 Protein Expression Level
Target Compound Data	>2.5-fold increase
Comparator Or Baseline	Untreated control cells
Quantified Difference	>2.5-fold increase
Conditions	Human epidermal keratinocytes and dermal fibroblasts, in vitro

Why This Matters

Quantifiable upregulation of HSP70 provides a clear, measurable biomarker for cellular protection and resilience, offering a differentiating factor for procurement in anti-aging and protective skincare formulations.

Oxidative Stress Survival

A double-blind, placebo-controlled clinical study evaluated a serum containing 5 ppm Tripeptide-32 applied twice daily for 12 weeks . The study reported a 38% reduction in hyperpigmentation after 8 weeks of regular application [1]. Instrumental assessments showed an 18% reduction in the appearance of fine lines and wrinkles, and a 20% increase in skin hydration (corneometry) compared to placebo .

Oxidative survival

Data to verify

~40% viability gain

Supports oxidative stress model endpoint context (H₂O₂)

Compared to untreated stressed control; manufacturer-provided

Evidence Dimension	Clinical Efficacy on Skin Appearance
Target Compound Data	38% reduction in hyperpigmentation (8 weeks); 18% reduction in wrinkles (12 weeks); 20% increase in hydration (12 weeks)
Comparator Or Baseline	Placebo control group
Quantified Difference	38% (hyperpigmentation), 18% (wrinkles), 20% (hydration)
Conditions	Double-blind, placebo-controlled study; 5 ppm Tripeptide-32 serum applied twice daily; 8-12 weeks duration; female volunteers aged 30-55 with signs of photoaging

Why This Matters

These placebo-controlled, quantitative clinical outcomes provide a strong evidence base for procurement decisions, particularly when substantiating product claims related to even skin tone, wrinkle reduction, and hydration.

• [1] Ningen. Tripeptide-32: Why This Revolutionary Peptide Is Dominating Skincare in 2025. Accessed 2026. View Source

Clinical Anti-Aging Endpoints

In an in vitro model of hydrogen peroxide-induced oxidative stress, pre-treatment of cells with Tripeptide-32 resulted in a ~40% increase in cell viability compared to untreated cells exposed to the same stressor . This indicates a significant protective effect against oxidative damage.

Formulation endpoints

Context-dependent

12-week DBPC 5 ppm serum 18% wrinkle ↓ 25% clarity ↑ 20% hydration ↑

Reported formulation endpoint context, not ingredient-level

Placebo-controlled; no comparator peptide study available

Evidence Dimension	Cell Viability after Oxidative Stress
Target Compound Data	~40% increase in viability
Comparator Or Baseline	Untreated cells under oxidative stress
Quantified Difference	~40% improvement
Conditions	Human cells (keratinocytes/fibroblasts) exposed to hydrogen peroxide, in vitro

Why This Matters

This data quantifies the compound's ability to protect against a primary mechanism of premature aging (oxidative stress), which is a key performance differentiator for ingredients in anti-pollution and anti-aging skincare lines.

Molecular Weight and Skin Penetration Potential

Reputable suppliers of Tripeptide-32 provide Certificates of Analysis (CoA) confirming purity levels, typically verified by High-Performance Liquid Chromatography (HPLC) [1]. Industry standards for cosmetic-grade Tripeptide-32 are consistently reported at >95% purity, with some manufacturers offering material exceeding 98% purity [1][2]. This high purity standard ensures consistent batch-to-batch performance in formulations.

Molecular weight

Class-level

302 Da vs 443 Da

Supports skin penetration hypothesis (500 Da rule)

No direct Franz cell comparison; class-level inference

Evidence Dimension	Purity by HPLC Analysis
Target Compound Data	>95% to >98% purity
Comparator Or Baseline	Industry standard for cosmetic peptides
Quantified Difference	Top-tier suppliers offer >98% purity
Conditions	Analytical method: HPLC-UV

Why This Matters

Purity is a critical quality parameter for procurement; selecting a supplier with verifiable, high-purity material (≥98%) minimizes the risk of formulation inconsistencies and ensures the delivery of the intended biological activity.

• [1] NBInno. The B2B Guide to Sourcing Tripeptide-32: Quality, Price, and Supply Chain. Accessed 2026. View Source
• [2] IMEXBB. SELL Tripeptide-32. Accessed 2026. View Source

Tripeptide-32 Application Scenarios

Circadian Night Repair Serums

Formulators seeking to develop premium night repair serums or chronobiological day creams should prioritize Tripeptide-32 over Tetrapeptide-26 when a more targeted, CLOCK/PER1-specific mechanism is desired [1]. The quantitative clinical data showing 18% wrinkle reduction and 38% hyperpigmentation reduction provides strong substantiation for product claims [2].

Environmental Stress Defense Formulations

For products positioned as anti-pollution or urban defense, Tripeptide-32's demonstrated ability to upregulate HSP70 (>2.5-fold) and improve cell viability under oxidative stress (~40%) offers a measurable biological defense mechanism . This makes it a superior choice for formulations aimed at protecting against UV, HEV light, and oxidative damage compared to peptides lacking this specific cytoprotective data.

Periocular Anti-Aging Treatments

Given the clinical evidence of a 38% reduction in hyperpigmentation after 8 weeks, Tripeptide-32 is a compelling alternative to traditional depigmenting agents or other peptides in formulations targeting age spots, blotchiness, and uneven skin tone [2]. This quantitative outcome differentiates it from many in-class peptides that lack robust clinical data on pigmentation.

High-Potency Low-Dosage Anti-Aging Systems

Procurement teams should source Tripeptide-32 with a verified purity of >98% by HPLC to ensure batch-to-batch consistency and reliable efficacy in finished products [3]. This high purity specification, confirmed by CoA, is critical for maintaining the performance benchmarks established in clinical and in vitro studies, reducing formulation variability.

Application

Selection Property

Validation Focus

Circadian Night Repair Serums

CLOCK/PER1 gene selectivity

Verify circadian gene expression in keratinocyte model

Environmental Stress Defense Formulations

HSF1-HSP70 pathway activation

Assess HSP70 induction and oxidative survival endpoints

Periocular Anti-Aging Treatments

Low molecular weight + reported wrinkle endpoint

Evaluate penetration and formulation wrinkle performance

High-Potency Low-Dosage Systems

Low-ppm concentration range

Confirm formulation efficacy at target use level

• [1] ci.guide. Tripeptide-32; ci.guide. Tetrapeptide-26. Accessed 2026. View Source
• [2] Ningen. Tripeptide-32: Why This Revolutionary Peptide Is Dominating Skincare in 2025. Accessed 2026. View Source
• [3] NBInno. The B2B Guide to Sourcing Tripeptide-32: Quality, Price, and Supply Chain. Accessed 2026. View Source